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Compound of Interest

Compound Name: 2-Fluoro-5-nitrophenol

Cat. No.: B1323201

Essential Safety and Handling Guide for 2-
Fluoro-5-nitrophenol

This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-5-nitrophenol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Toxicity Data

A summary of the key quantitative data for 2-Fluoro-5-nitrophenol is presented in the tables
below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CeH4FNO3 [1][2]
Molecular Weight 157.10 g/mol [1]
Melting Point 113-119 °C

Boiling Point 256.7 °C at 760 mmHg

Appearance Solid
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Table 2: Hazard Identification and Toxicity

Hazard Class GHS Classification

Acute Toxicity, Oral Warning, H302 (Harmful if swallowed)[1]

Acute Toxicity, Dermal Warning, H312 (Harmful in contact with skin)[1]
Acute Toxicity, Inhalation Warning, H332 (Harmful if inhaled)[1]

Skin Corrosion/Irritation Warning, H315 (Causes skin irritation)

Serious Eye Damage/Irritation Danger, H318 (Causes serious eye damage)
Skin Sensitization H317 (May cause an allergic skin reaction)

] H410 (Very toxic to aquatic life with long lasting
Aquatic Hazard, Long-term
effects)

Operational and Disposal Plans

Adherence to the following procedural steps is mandatory for the safe handling and disposal of
2-Fluoro-5-nitrophenol.

Personal Protective Equipment (PPE)

All personnel must wear the appropriate PPE when handling this chemical to prevent exposure.

[3]
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PPE Category Specification Rationale
) Chemical safety goggles or a Protects against splashes and
Eye Protection ) ] )
face shield. airborne particles.[3]
) Nitrile or other chemically Prevents skin contact and
Hand Protection ) )
resistant gloves. absorption.[3]
] A lab coat or chemical- Protects against contamination
Body Protection ) )
resistant apron. of personal clothing.[3][4]

) Required if working outside a
) ] A NIOSH-approved respirator . ] ]
Respiratory Protection ] ) ) fume hood or if there is a risk
with appropriate cartridges. L
of aerosolization.[3]

Handling and Storage

Always handle 2-Fluoro-5-nitrophenol within a certified chemical fume hood.[3]

Avoid the formation of dust and aerosols.[5]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Store at room temperature.
Disposal Protocol

2-Fluoro-5-nitrophenol is classified as hazardous waste and must be managed according to
the following protocol:[3]

o Waste Identification and Segregation:

o Label a dedicated, sealable, and chemically compatible waste container as "Hazardous
Waste: 2-Fluoro-5-nitrophenol”.[3]

o Do not mix this waste with other chemical waste streams unless explicitly approved.[7]

o Waste Collection:
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o Carefully transfer any unused or waste material into the designated hazardous waste
container.[3]

o Avoid generating dust during transfer.[3]

o Container Management:
o Keep the hazardous waste container securely sealed when not in use.[1]

o Store the container in a well-ventilated, designated hazardous waste accumulation area,
away from incompatible materials.[1]

» Final Disposal:

o Arrange for the collection of the hazardous waste container by your institution's EHS-
approved waste disposal contractor.[1]

o All disposal must be conducted at a licensed and approved waste disposal plant.[1][6]

o Comply with all local, regional, and national regulations for hazardous waste disposal.[1]

Emergency Procedures

Immediate action is required in the event of accidental exposure or a spill.

Exposure First Aid
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[1]

[8][9] Seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water.[1] Remove

contaminated clothing.[1][10]

Move the person to fresh air immediately.[1] If

Inhalation breathing is difficult, administer oxygen. Seek
medical attention.[1]
) Do NOT induce vomiting. Call a physician or
Ingestion

poison control center immediately.[5]

Chemical Spill Workflow

In the event of a spill, follow the workflow outlined below.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://www.cdc.gov/niosh/npg/firstaid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitrophenol
https://www.fishersci.com/store/msds?partNumber=AAB2047206&productDescription=2-METHYL-5-NITROPHENOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Spill of 2-Fluoro-5-nitrophenol Occurs

'

Assess Spill Size and Hazard

Major Spill?

Don Appropriate PPE

Evacuate Area
Notify EHS

Contain Spill with Inert Absorbent

Collect Absorbed Material into
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Approved Channels

Report Incident

End

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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